![molecular formula C14H10ClFO3 B6375099 4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% CAS No. 1261972-18-2](/img/structure/B6375099.png)
4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% (4-CMPF) is a synthetic compound used in various scientific research applications. It is a white crystalline solid with a molecular weight of 260.55 g/mol and a melting point of 86-88°C. 4-CMPF can be synthesized by a two-step process involving the reaction of 2-chloro-4-methoxycarbonylphenol with 3-fluorophenol in aqueous acetic acid. This compound is used in a variety of scientific research applications, such as biochemical and physiological studies, drug development, and laboratory experiments.
Mechanism of Action
The mechanism of action of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% is not fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes involved in the metabolism of drugs and other compounds. In addition, 4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% has been shown to interact with certain proteins and receptors in cells, suggesting that it may have an effect on cellular signaling pathways.
Biochemical and Physiological Effects
4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% has been shown to have a range of biochemical and physiological effects. In studies with cells, this compound has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds. In addition, 4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% has been shown to interact with certain proteins and receptors in cells, suggesting that it may have an effect on cellular signaling pathways. Furthermore, this compound has been shown to affect the expression of certain genes involved in the regulation of cell growth and development.
Advantages and Limitations for Lab Experiments
The use of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% in laboratory experiments has several advantages. This compound is relatively easy to synthesize and is relatively stable when stored at room temperature. In addition, this compound has a wide range of applications in scientific research. However, there are some limitations to the use of this compound in laboratory experiments. This compound is a synthetic compound and is not found naturally in the environment, so it must be synthesized in a laboratory setting. In addition, this compound is toxic and should be handled with care.
Future Directions
The future of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% in scientific research is promising. This compound has a wide range of potential applications in drug development, biochemical and physiological studies, and laboratory experiments. Future research should focus on further understanding the mechanism of action of this compound and exploring its potential applications in drug development and other scientific research areas. In addition, further research should be conducted to identify new uses for this compound in laboratory experiments and to improve the synthesis process. Finally, further research should be conducted to evaluate the safety and efficacy of this compound in various scientific research applications.
Synthesis Methods
The synthesis of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% can be achieved by a two-step process. The first step involves the reaction of 2-chloro-4-methoxycarbonylphenol with 3-fluorophenol in aqueous acetic acid. The reaction is carried out at room temperature and is catalyzed by a base, such as sodium acetate or potassium hydroxide. The reaction proceeds in two steps; first, the two reactants form an intermediate product, which then undergoes a rearrangement reaction to form the desired product, 4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95%. The reaction is complete after the addition of a base. The product is isolated by recrystallization from aqueous acetic acid.
Scientific Research Applications
4-(2-Chloro-5-methoxycarbonylphenyl)-3-fluorophenol, 95% has a variety of applications in scientific research. It is used in biochemical and physiological studies to study the effects of various drugs on cells and organisms. It is also used in drug development to study the pharmacological properties of new compounds. In addition, this compound is used in laboratory experiments to study the effects of various environmental conditions on the growth and development of cells.
Properties
IUPAC Name |
methyl 4-chloro-3-(2-fluoro-4-hydroxyphenyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO3/c1-19-14(18)8-2-5-12(15)11(6-8)10-4-3-9(17)7-13(10)16/h2-7,17H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWHCWBKIJIADEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)Cl)C2=C(C=C(C=C2)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80684544 |
Source
|
Record name | Methyl 6-chloro-2'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80684544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261972-18-2 |
Source
|
Record name | Methyl 6-chloro-2'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80684544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.